(5-methyl-2-propan-2-ylcyclohexyl)-(pyridin-1-ium-4-carbonylamino)azanium;dichloride

• CAS No.: 15407-85-9
• Molecular Formula: C16H27Cl2N3O
• Molecular Weight: 348.3 g/mol
• IUPAC Name: (5-methyl-2-propan-2-ylcyclohexyl)-(pyridin-1-ium-4-carbonylamino)azanium;dichloride
• InChI: InChI=1S/C16H25N3O.2ClH/c1-11(2)14-5-4-12(3)10-15(14)18-19-16(20)13-6-8-17-9-7-13;;/h6-9,11-12,14-15,18H,4-5,10H2,1-3H3,(H,19,20);2*1H
• InChI Key: ZVIYOXPTMJSTQA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C(C1)[NH2+]NC(=O)C2=CC=[NH+]C=C2)C(C)C.[Cl-].[Cl-]

Description

The compound “(5-methyl-2-propan-2-ylcyclohexyl)-(pyridin-1-ium-4-carbonylamino)azanium;dichloride” is a quaternary ammonium salt characterized by a cyclohexyl backbone substituted with methyl and isopropyl groups, linked to a pyridinium moiety via a carbonylamino bridge. The dichloride counterions balance the positive charge on the azanium (NH₃⁺) and pyridinium (C₅H₅NH⁺) groups.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

2.1.1. 2-(3,4-Dimethoxyphenyl)ethylazanium chloride dihydrate ()

• Molecular Formula : C₂₄H₃₅N₂O₅⁺·Cl⁻·2H₂O
• Key Features: Two dimethoxyphenyl ethyl groups attached to a carbamoylpropyl chain. Azanium center with chloride counterions and two water molecules. Crystallizes in monoclinic P2₁/c space group with a = 21.977 Å, b = 12.2295 Å, c = 10.2217 Å .
• Comparison :
  • Unlike the target compound, this analogue lacks a pyridinium ring and cyclohexyl backbone, but shares the azanium-chloride salt framework.
  • The dimethoxyphenyl groups enhance aromatic π-π interactions, whereas the target’s cyclohexyl group may confer greater lipophilicity.

2.1.2. (2Z)-2-(Substitutedbenzylidene)-3,5-dihydro-7-(5-methylfuran-2-yl)-3,5-dioxo-2H-thiazolo[3,2-a]pyrimidine-6-carbonitrile derivatives ()

• Example : Compound 11a (C₂₀H₁₀N₄O₃S)
  • Key Features :
• Thiazolo-pyrimidine core with a 5-methylfuran substituent and benzylidene group.
• Melting point: 243–246°C; IR bands at 3,436 cm⁻¹ (NH) and 2,219 cm⁻¹ (CN).
  • Comparison :
• The target compound’s pyridinium and azanium groups contrast with the thiazolo-pyrimidine heterocycle in 11a.
• Both compounds contain nitrile (CN) groups, but the target’s dichloride salt likely increases aqueous solubility compared to 11a’s neutral structure.

Physicochemical Properties

Property	Target Compound (Inferred)	[2-(3,4-Dimethoxyphenyl)ethyl]azanium chloride dihydrate	Compound 11a (Thiazolo-pyrimidine)
Molecular Weight	~450–500 g/mol (estimated)	503.02 g/mol	386 g/mol
Melting Point	Likely >200°C (salt stability)	Not reported	243–246°C
Solubility	High in polar solvents (dichloride salt)	Moderate (hydrated salt)	Low (neutral heterocycle)
Functional Groups	Pyridinium, azanium, cyclohexyl	Azanium, dimethoxyphenyl, carbamoyl	Thiazolo-pyrimidine, benzylidene, CN

Critical Analysis of Evidence Limitations

• Gaps : Direct data on the target compound (synthesis, bioactivity) are absent, requiring extrapolation from structural analogues.
• Conflicting Data : focuses on neutral heterocycles, while –10 highlight hydrated azanium salts. These differences complicate direct comparisons.